![molecular formula C16H19N5O B7571711 N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine](/img/structure/B7571711.png)
N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine
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Overview
Description
N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine, also known as BnOPP, is a novel compound that has generated significant interest in the scientific community. BnOPP is a small molecule that has been synthesized through a series of chemical reactions and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine involves the inhibition of the dopamine transporter. The dopamine transporter is a protein that is responsible for the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron. By inhibiting the dopamine transporter, this compound increases the concentration of dopamine in the synaptic cleft, leading to increased dopaminergic neurotransmission. This mechanism of action is similar to that of several clinically used drugs, including cocaine and amphetamines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of the dopamine transporter. Increased dopaminergic neurotransmission has been associated with several physiological effects, including increased locomotor activity, reward, and reinforcement. This compound has also been shown to have potential as a tool for studying the role of the dopamine transporter in various physiological and pathological conditions, including addiction and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine is its potency and selectivity for the dopamine transporter. This makes it a valuable tool for studying the role of the dopamine transporter in various physiological and pathological conditions. However, one of the limitations of this compound is its stability. This compound is relatively unstable and can hydrolyze to the corresponding acid in aqueous solutions, which can limit its use in certain experimental conditions.
Future Directions
There are several future directions for research on N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine. One potential direction is the development of more stable analogs of this compound that can be used in a wider range of experimental conditions. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. Additionally, further research is needed to understand the long-term effects of this compound on dopaminergic neurotransmission and the potential risks associated with its use.
Synthesis Methods
The synthesis of N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine involves a series of chemical reactions. The first step involves the reaction of 3-benzyl-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-pyrazol-1-ylpropan-2-amine to form the final product, this compound. The synthesis of this compound has been reported in several scientific publications, and the purity and yield of the compound have been optimized through various methods.
Scientific Research Applications
N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine has shown promising results in various scientific research applications. One of the primary applications of this compound is in the field of neuroscience. This compound has been shown to act as a potent and selective inhibitor of the dopamine transporter, which is a key target in the treatment of several neurological disorders, including Parkinson's disease, schizophrenia, and addiction. This compound has also been shown to have potential as a tool for studying the role of the dopamine transporter in various physiological and pathological conditions.
Properties
IUPAC Name |
N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-1-pyrazol-1-ylpropan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-13(12-21-9-5-8-18-21)17-11-16-19-15(20-22-16)10-14-6-3-2-4-7-14/h2-9,13,17H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCYIBWUICHQDHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=CC=N1)NCC2=NC(=NO2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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